Cas no 848092-84-2 (methyl 2-amino-4-hydroxy-5-methoxybenzoate)

• Product Name: methyl 2-amino-4-hydroxy-5-methoxybenzoate
• CAS No: 848092-84-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD20690673
• CID: 666199
• PubChem ID: 23132473
• Update Time: 2024-10-26

methyl 2-amino-4-hydroxy-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-4-hydroxy-5-methoxy-, methyl ester
• methyl 2-amino-4-hydroxy-5-methoxybenzoate
• CS-0091658
• PS-16671
• F14164
• PB43546
• DTXSID70630878
• SCHEMBL2189622
• 848092-84-2
• KVKBPICSIFDGGR-UHFFFAOYSA-N
• methyl2-amino-4-hydroxy-5-methoxybenzoate
• DB-187759

• MDL： MFCD20690673
• Inchi： 1S/C9H11NO4/c1-13-8-3-5(9(12)14-2)6(10)4-7(8)11/h3-4,11H,10H2,1-2H3
• InChI Key： KVKBPICSIFDGGR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC)=C(O)C=C1N

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Melting Point: 148-149 °C
• Boiling Point: 360.7±37.0 °C(Predicted)
• pka: 8.43±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives